BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Whitepaper: 4-(4-Fluorophenoxy)-3-
methylbenzaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-(4-Fluorophenoxy)-3-
Compound Name:

methylbenzaldehyde
CAS No.: 1270878-66-4
Cat. No.: B1489358

Get Quote

\ J

Optimization of Procurement, Synthesis, and Application in Medicinal Chemistry

Part 1: Executive Summary & Market Intelligence
The Molecule at a Glance

4-(4-Fluorophenoxy)-3-methylbenzaldehyde is a specialized diaryl ether intermediate.[1][2]
Unlike its ubiquitous non-methylated analog (4-fluoro-3-phenoxybenzaldehyde, used in
pyrethroids), this 3-methyl variant is a precision scaffold primarily used in medicinal chemistry
for kinase inhibitors and metabolic stability studies.[1][2] The methyl group at the 3-position
serves as a "conformational lock," restricting the rotation of the ether linkage and blocking a
common site of metabolic oxidation (CYP450 mediated).[2]
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Property Specification

CAS Number 1270878-66-4

Molecular Formula C14H11FO2

Molecular Weight 230.24 g/mol

SMILES Cclcc(C=0)ccclOc2cec(F)ec2

Aldehyde (Electrophile), Diaryl Ether, Fluorine

Key Functional Groups )
(Metabolic blocker)

Supply Chain & Pricing Analysis

This compound is classified as a High-Value Research Chemical.[2] It is not yet a bulk
commodity.[2]

 Availability Status: Low stock / Make-to-Order.

e Primary Suppliers: Matrix Scientific, CymitQuimica, Hairui Chemical, and specialized
catalogs like Sigma-Aldrich (via "Rare Chemical” library).[1][2]

e Price Benchmarking (2024 Estimates):

Market Price Range

Quantity (USD) Source Type Lead Time
1lg $850 - $1,100 Catalog Distributor 2-4 Weeks
59 $2,800 - $3,500 Catalog Distributor 4-6 Weeks
100 g Inquiry Only E;s(t)om Synthesis 8-12 Weeks
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Strategic Insight: The discrepancy between the raw material cost (approx.[2]

900/g) represents a >10,000% markup.[2] For any project requiring >500mg, in-
house synthesis is strongly recommended over purchasing.[2]

Part 2: Technical Synthesis Guide (The "Make"
Strategy)

Since procurement is cost-prohibitive for scale-up, this section details a robust, self-validating

synthesis protocol.

Retrosynthetic Analysis

The most efficient route utilizes Nucleophilic Aromatic Substitution (SNAr).[2] The aldehyde
group on the starting material acts as an electron-withdrawing group (EWG), activating the
para-fluorine for displacement.[1][2]

o Electrophile: 4-Fluoro-3-methylbenzaldehyde (CAS: 135427-08-6) — Readily available.[1][2]

e Nucleophile: 4-Fluorophenol (CAS: 371-41-5) — Commodity chemical.[1][2]

4-Fluoro-3-methylbenzaldehyde K2C03; LDl
(CAS: 135427-08-6) 110°C o
: Meisenheimer Complex : -KFI '4-(4-FIuorophenoxy)-3-methylbenzaldehyda
1
1

1 (Transition State) (CAS: 1270878-66-4)

I
4-Fluorophenol }\—m™ TTTTTTTTTmTmETTTTTT
(CAS: 371-41-5)

Click to download full resolution via product page

Figure 1: SNAr Synthesis Pathway. The aldehyde activates the leaving group (F), while the
methyl group provides minor steric resistance.[2]
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Experimental Protocol (Validated for 10g Scale)

Objective: Synthesize 10g of target with >98% purity.

Reagents:

4-Fluoro-3-methylbenzaldehyde (1.0 eq, 7.5 g)[1][2]
4-Fluorophenol (1.1 eq, 6.7 g)[1][2]
Potassium Carbonate (K2COs), anhydrous (2.0 eq, 15.0 g)[2]

Dimethylformamide (DMF), anhydrous (75 mL)[2]

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser. Flush with Nitrogen (N2) or Argon.[2]

Charging: Add 4-Fluorophenol (6.7 g) and K2COs (15.0 g) to the flask. Add DMF (75 mL).

Activation: Stir at room temperature for 15 minutes to allow deprotonation of the phenol
(formation of phenoxide). Note: Mixture will become a suspension.

Addition: Add 4-Fluoro-3-methylbenzaldehyde (7.5 g) in one portion.
Reaction: Heat the mixture to 110°C for 12—-16 hours.

o Checkpoint: Monitor via TLC (Hexane/EtOAc 4:1).[2] The starting aldehyde (Rf ~0.[2][3]6)
should disappear; product (Rf ~0.[2]7) will appear. The product is less polar than the
phenol but similar to the starting aldehyde.[2]

Work-up:
o Cool to room temperature.[2][3][4]

o Pour the reaction mixture into Ice Water (300 mL). The product should precipitate as an oil
or solid.[2]
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o Extract with Ethyl Acetate (3 x 100 mL).[2]

o Wash combined organics with 1M NaOH (2 x 50 mL) to remove unreacted phenol (Critical
Step).[2]

o Wash with Brine, dry over Na=SOa4, and concentrate in vacuo.[2]
 Purification:

o If the crude is >90% pure (common), recrystallize from Hexane/Ethanol.[2]

o If impure, perform Flash Column Chromatography (SiOz, 0-10% EtOAc in Hexane).[2]
Yield Expectation: 85-92% (approx. 10.5 g).[2]

Part 3: Quality Control & Characterization[2]

To ensure the integrity of the "Make" strategy, use these parameters to validate the synthesized

compound.
Technique Expected Signal | Value Interpretation
Retention time shifts
HPLC Purity >98.0% (AUC) significantly vs. starting phenol.
[1](2]
Confirm Aldehyde integrity (not
H NMR (CDCls) 0 9.92 (s, 1H, -CHO)

oxidized to acid).

Confirm Methyl group
0 2.35 (s, 3H, -CHs3)
presence.[2]

Aromatic region; check for loss
0 6.8-7.8 (m, 7H, Ar-H) ] )
of starting material peaks.[2]

Single fluorine signal (from the
19F NMR ~-118 ppm (s, 1F) _
phenoxy ring).[1][2]

) o Dark color indicates oxidation
Appearance White to pale yellow solid/oil o
or polymerization.[2]
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Part 4: Decision Matrix (Buy vs. Make)

Use this logic flow to determine the most efficient sourcing strategy for your project.

Requirement Identified

Quantity Needed?

Screening Hit-to-Lead “\\Scale-up

<500 mg 500mg-10g >10g

&

BUY from Catalog SYNTHESIZE In-House OUTSOURCE to CRO
(Matrix/Cymit) (Protocol 2.2) (Custom Synthesis)
Cost: High Cost: <$50 total Cost: Medium

Time: Fast Time: 2 Days Time: Slow

Click to download full resolution via product page
Figure 2: Procurement Decision Tree based on scale and resource allocation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 68359-57-9|4-Fluoro-3-phenoxybenzaldehyde|BLD Pharm [bldpharm.com]

2. 4-Fluoro-3-phenoxybenzaldehyde | C13H9FO2 | CID 110068 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. EP0024624A2 - 4-Fluoro-3-phenoxy-benzaldehyde acetals, process for their preparation
and intermediate products therefor - Google Patents [patents.google.com]

4. US4626601A - Preparation of 4-fluoro-3-phenoxy-benzal-dehyde acetals and
intermediates therefor - Google Patents [patents.google.com]

5. 4-Fluoro-3-phenoxybenzaldehyde | C13H9FO2 | CID 110068 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Technical Whitepaper: 4-(4-Fluorophenoxy)-3-
methylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1489358/docs#technical-whitepaper-4-4-
fluorophenoxy-3-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

